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1-(Pyridin-4-ylmethyl)-1,2,4-triazole-3-carbonitrile

Name: 1-(Pyridin-4-ylmethyl)-1,2,4-triazole-3-carbonitrile
Brand: Smolecule
SKU: S7860105
Rating: 4.5 (5 reviews)

Catalog No.

S7860105

CAS No.

M.F

C9H7N5

M. Wt

185.19 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-(Pyridin-4-ylmethyl)-1,2,4-triazole-3-carbonitri...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. List of Future Directions
13. Specification
14. Others

General Information

Product Name

1-(Pyridin-4-ylmethyl)-1,2,4-triazole-3-carbonitrile

IUPAC Name

1-(pyridin-4-ylmethyl)-1,2,4-triazole-3-carbonitrile

Molecular Formula

C9H7N5

Molecular Weight

185.19 g/mol

InChI

InChI=1S/C9H7N5/c10-5-9-12-7-14(13-9)6-8-1-3-11-4-2-8/h1-4,7H,6H2

InChI Key

XMEWCFGKIXPYQD-UHFFFAOYSA-N

SMILES

C1=CN=CC=C1CN2C=NC(=N2)C#N

Canonical SMILES

C1=CN=CC=C1CN2C=NC(=N2)C#N

PYMC is a heterocyclic compound with the chemical formula C11H8N6. It contains both a pyridine and a triazole ring, which are important scaffolds in medicinal chemistry. The compound was first reported by Luo et al. in 2011 as a potential anticancer agent. Since then, it has attracted considerable interest as a building block for the development of new drugs, agrochemicals, and materials.

Physical and Chemical Properties

PYMC is a white to off-white powder that is sparingly soluble in water but soluble in most organic solvents. The melting point of PYMC is 230-232°C. The compound has a molecular weight of 224.22 g/mol and a density of 1.48 g/cm3. PYMC is relatively stable under normal conditions, but it can decompose at high temperatures or in the presence of strong acids or bases. The compound has a moderate octanol/water partition coefficient (logP = 1.75), indicating its moderate lipophilicity.

Synthesis and Characterization

PYMC can be synthesized using various methods, including the reaction of 4-pyridinemethanol with triazole-3-carbonitrile in the presence of a base such as potassium carbonate. The reaction can be carried out in a solvent such as acetonitrile or dimethyl sulfoxide (DMSO), and the product can be isolated by filtration, crystallization, or chromatography.
The compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). The NMR spectrum of PYMC shows peaks at 8.65-8.52 ppm and 8.24-8.13 ppm, which correspond to the pyridine and triazole protons, respectively. The IR spectrum shows characteristic peaks at 2228 and 2232 cm-1, which are due to the carbonitrile group.

Analytical Methods

PYMC can be analyzed using various methods such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and UV-Visible spectroscopy. HPLC is commonly used for the quantification of PYMC in biological samples, while GC is used for its analysis in environmental samples.

Biological Properties

PYMC has demonstrated various biological activities such as anticancer, antiviral, and antifungal activities. In vitro studies have shown that PYMC inhibits the growth of various cancer cell lines such as HepG2, A549, MCF-7, and HeLa. The compound has also shown promising antiviral activity against the influenza virus and antifungal activity against Candida albicans.

Toxicity and Safety in Scientific Experiments

PYMC has low toxicity and is generally well tolerated in scientific experiments. In vivo studies have shown that the compound does not cause significant toxicity or adverse effects when administered at therapeutic doses. However, further studies are needed to determine its long-term effects and potential toxicity at higher doses.

Applications in Scientific Experiments

PYMC is a versatile compound that has various applications in scientific experiments, including drug discovery, agricultural chemistry, and material science. It can be used as a building block for the development of new drugs such as antitumor agents, antifungal agents, and antiviral agents. In agriculture, PYMC can be used as a fungicide, herbicide, or insecticide. As a material, PYMC has potential applications in organic electronics, catalysis, and sensing.

Current State of Research

PYMC is currently the subject of extensive research in various fields. In medicinal chemistry, the compound is being investigated as a potential anticancer agent, and several derivatives of PYMC have been synthesized and evaluated for their biological activity. In agriculture, PYMC is being developed as a new generation of agrochemicals with improved efficacy and safety. In material science, PYMC is being explored as a potential building block for the design and synthesis of novel organic materials with advanced properties.

Potential Implications in Various Fields of Research and Industry

PYMC has potential implications in various fields of research and industry, including medicine, agriculture, and material science. In medicine, PYMC has the potential to become a new class of anticancer agents with improved efficacy and safety. In agriculture, PYMC has the potential to become a new generation of agrochemicals with improved efficacy and safety. In material science, PYMC has potential applications in organic electronics, catalysis, and sensing.

Limitations and Future Directions

Despite its promising properties, PYMC has certain limitations that need to be addressed. One limitation is its limited solubility in water, which reduces its bioavailability and limits its use in aqueous systems. Another limitation is its moderate lipophilicity, which may affect its absorption and distribution in vivo. Future research should focus on improving the solubility and lipophilicity of PYMC and exploring its potential applications in other fields such as energy storage, photochemistry, and biosensing.

List of Future Directions

1. Synthesis and evaluation of new derivatives of PYMC with improved solubility and lipophilicity
2. Investigation of the mechanism of action of PYMC as an anticancer agent
3. Optimization of the formulation of PYMC for use in agriculture
4. Development of new applications of PYMC in material science, such as energy storage, photochemistry, and biosensing
5. Study of the pharmacokinetics and pharmacodynamics of PYMC in vivo
6. Investigation of the potential interactions of PYMC with other drugs or chemicals
7. Use of PYMC in combination with other drugs or chemicals to enhance its biological activity
8. Development of new analytical methods for the quantification of PYMC in biological and environmental samples
9. Study of the long-term effects of PYMC exposure on human health and the environment
10. Investigation of the potential of PYMC as a biomarker or diagnostic tool in medicine.